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Abstract
Dihydrosamidin, a khellactone ester with the molecular formula C21H24O7, is a natural

compound found in plants of the Apiaceae family, notably in Phlojodicarpus komarovii.[1][2]

Recent preclinical research has highlighted its significant potential as a neuroprotective agent,

particularly in the context of cerebral ischemia-reperfusion injury. This technical guide provides

an in-depth overview of the current scientific knowledge on Dihydrosamidin, focusing on its

biological effects, mechanisms of action, and the experimental protocols used to elucidate its

properties. The information is intended to support further research and drug development

efforts centered on this promising small molecule.

Chemical and Physical Properties
Dihydrosamidin is chemically identified as [(9R,10R)-10-acetyloxy-8,8-dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-9-yl] 3-methylbutanoate.[3] It belongs to the class of organic

compounds known as coumarins.[3]
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Property Value Source

Molecular Formula C21H24O7 --INVALID-LINK--[3]

Molecular Weight 388.4 g/mol --INVALID-LINK--[3]

IUPAC Name

[(9R,10R)-10-acetyloxy-8,8-

dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-

9-yl] 3-methylbutanoate

--INVALID-LINK--[3]

CAS Number 6005-18-1 --INVALID-LINK--[3]

ChEMBL ID CHEMBL3039391 --INVALID-LINK--[4]

Biological Activities and Mechanism of Action
Preclinical studies have demonstrated that Dihydrosamidin exhibits potent neuroprotective

effects in a rat model of cerebral ischemia-reperfusion injury.[1][2] Administration of

Dihydrosamidin at a dosage of 80 mg/kg was shown to prevent neuronal death.[1][2] The

underlying mechanisms for this neuroprotection appear to be multifactorial, involving the

modulation of neurotrophic factors, regulation of energy metabolism, and enhancement of the

brain's antioxidant defenses.[1][2]

Neurotrophic and Angiogenic Effects
Dihydrosamidin administration has been shown to increase the levels of neurotrophic factors

and vascular endothelial growth factor A (VEGF-A) in brain lysate following ischemia-

reperfusion injury.[1][2] This suggests that Dihydrosamidin may promote neuroplasticity and

angiogenesis, contributing to neuronal survival and recovery. A key signaling pathway likely

involved is the Brain-Derived Neurotrophic Factor (BDNF) pathway, which is crucial for

neuronal survival, growth, and differentiation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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